Cas no 77472-39-0 ((3-nitrophenyl)methanethiol)

• Product name: (3-nitrophenyl)methanethiol
• CAS No: 77472-39-0
• MF: C₇H₇NO₂S
• MW: 169.20098
• MDL: MFCD00024542
• CID: 549948
• PubChem ID: 3294432

(3-nitrophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol,3-nitro-
• (3-Nitrobenzyl)mercaptan
• (3-nitro-phenyl)-methanethiol
• (3-Nitro-phenyl)-methanthiol
• 3-nitrobenzyl thiol
• 3-Nitro-benzylmercaptan
• 566942_ALDRICH
• AC1MN07P
• AC1Q1Y01
• ACMC-20apo0
• AG-H-10086
• CTK5E4524
• m-nitrobenzyl mercaptan
• (3-nitrophenyl)methanethiol
• DTXSID50391157
• AKOS015888865
• (3-NITROBENZYL)MERCAPTAN 97
• MNNASYKPIIJEJF-UHFFFAOYSA-N
• CS-0168892
• SCHEMBL1024103
• AT13682
• EN300-1085536
• AS-81154
• 77472-39-0
• (3-Nitrobenzyl)mercaptan, 97%

• MDL： MFCD00024542
• Inchi： InChI=1S/C7H7NO2S/c9-8(10)7-3-1-2-6(4-7)5-11/h1-4,11H,5H2
• InChI Key： MNNASYKPIIJEJF-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])CS

Computed Properties

• Exact Mass: 169.01981
• Monoisotopic Mass: 169.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 46.8A^2
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 308.5±17.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.6070(lit.)
• PSA: 43.14
• Vapor Pressure: No data available

(3-nitrophenyl)methanethiol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Safety Instruction： 24/25
• Safety Term：24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes